Cas no 1804147-68-9 (2-Amino-1H-benzimidazole-5-acetic acid)
2-Amino-1H-benzimidazole-5-acetic acid Chemical and Physical Properties
Names and Identifiers
-
- 2-Amino-1H-benzimidazole-5-acetic acid
- 2-(2-amino-3H-benzimidazol-5-yl)acetic acid
-
- Inchi: 1S/C9H9N3O2/c10-9-11-6-2-1-5(4-8(13)14)3-7(6)12-9/h1-3H,4H2,(H,13,14)(H3,10,11,12)
- InChI Key: JIIGGPRYELSSIA-UHFFFAOYSA-N
- SMILES: OC(CC1C=CC2=C(C=1)NC(N)=N2)=O
Computed Properties
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 14
- Rotatable Bond Count: 2
- Complexity: 234
- XLogP3: 0.2
- Topological Polar Surface Area: 92
2-Amino-1H-benzimidazole-5-acetic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A061000365-250mg |
2-Amino-1H-benzimidazole-5-acetic acid |
1804147-68-9 | 98% | 250mg |
$731.67 | 2022-04-02 | |
| Alichem | A061000365-500mg |
2-Amino-1H-benzimidazole-5-acetic acid |
1804147-68-9 | 98% | 500mg |
$1,085.79 | 2022-04-02 | |
| Alichem | A061000365-1g |
2-Amino-1H-benzimidazole-5-acetic acid |
1804147-68-9 | 98% | 1g |
$1,897.15 | 2022-04-02 | |
| Enamine | EN300-733174-0.05g |
2-(2-amino-1H-1,3-benzodiazol-5-yl)acetic acid |
1804147-68-9 | 0.05g |
$612.0 | 2023-05-29 | ||
| Enamine | EN300-733174-0.1g |
2-(2-amino-1H-1,3-benzodiazol-5-yl)acetic acid |
1804147-68-9 | 0.1g |
$640.0 | 2023-05-29 | ||
| Enamine | EN300-733174-0.25g |
2-(2-amino-1H-1,3-benzodiazol-5-yl)acetic acid |
1804147-68-9 | 0.25g |
$670.0 | 2023-05-29 | ||
| Enamine | EN300-733174-0.5g |
2-(2-amino-1H-1,3-benzodiazol-5-yl)acetic acid |
1804147-68-9 | 0.5g |
$699.0 | 2023-05-29 | ||
| Enamine | EN300-733174-1.0g |
2-(2-amino-1H-1,3-benzodiazol-5-yl)acetic acid |
1804147-68-9 | 1g |
$728.0 | 2023-05-29 | ||
| Enamine | EN300-733174-2.5g |
2-(2-amino-1H-1,3-benzodiazol-5-yl)acetic acid |
1804147-68-9 | 2.5g |
$1428.0 | 2023-05-29 | ||
| Enamine | EN300-733174-5.0g |
2-(2-amino-1H-1,3-benzodiazol-5-yl)acetic acid |
1804147-68-9 | 5g |
$2110.0 | 2023-05-29 |
2-Amino-1H-benzimidazole-5-acetic acid Related Literature
-
Ruili Liu,Mengping Gao,Jing Zhang,Zhilian Li,Jinyang Chen,Ping Liu,Dongqing Wu RSC Adv., 2015,5, 24205-24209
-
Siquan Zhang,Shengyao Wang,Liping Guo,Hao Chen,Bien Tan,Shangbin Jin J. Mater. Chem. C, 2020,8, 192-200
-
Xiang Liu,Qian Sun,A. B. Djurišić,Maohai Xie,Baohu Dai,Jinyao Tang,Charles Surya,Changzhong Liao,Kaimin Shih RSC Adv., 2015,5, 100783-100789
-
Xiuxia Yang,Lei Zhao,Zhichao Liu,Shuyu Tian,Hao Zhang,Xuhui Xu,Jianbei Qiu,Xue Yu Phys. Chem. Chem. Phys., 2020,22, 16294-16300
-
Xingjie Wu,Linzhu Zhou,Yue Su,Chang-Ming Dong J. Mater. Chem. B, 2016,4, 2142-2152
Additional information on 2-Amino-1H-benzimidazole-5-acetic acid
Recent Advances in the Study of 2-Amino-1H-benzimidazole-5-acetic acid (CAS: 1804147-68-9)
2-Amino-1H-benzimidazole-5-acetic acid (CAS: 1804147-68-9) is a benzimidazole derivative that has garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. Recent studies have explored its role as a key intermediate in the synthesis of novel bioactive compounds, particularly in the development of anti-inflammatory, anticancer, and antimicrobial agents. This research brief aims to summarize the latest findings related to this compound, highlighting its chemical properties, biological activities, and potential applications in drug discovery.
One of the most notable advancements in the study of 2-Amino-1H-benzimidazole-5-acetic acid is its application in the design of small-molecule inhibitors targeting specific enzymes and receptors. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated that derivatives of this compound exhibit potent inhibitory activity against protein kinases involved in inflammatory pathways. The researchers utilized structure-activity relationship (SAR) analysis to optimize the compound's efficacy, leading to the identification of several promising candidates for further preclinical evaluation.
In addition to its role in inflammation, 2-Amino-1H-benzimidazole-5-acetic acid has shown potential in oncology research. A recent Nature Communications article reported that this compound can be functionalized to target cancer cell proliferation and apoptosis. The study employed high-throughput screening and molecular docking techniques to identify interactions between the compound and key oncogenic proteins. These findings suggest that 2-Amino-1H-benzimidazole-5-acetic acid could serve as a scaffold for developing next-generation anticancer drugs with improved selectivity and reduced side effects.
Another area of interest is the antimicrobial properties of 2-Amino-1H-benzimidazole-5-acetic acid. A 2022 study in Bioorganic & Medicinal Chemistry Letters highlighted its efficacy against multidrug-resistant bacterial strains. The researchers synthesized a series of analogs and evaluated their antibacterial activity, revealing that certain modifications to the benzimidazole core enhanced potency against Gram-positive pathogens. This research underscores the compound's versatility and potential as a lead structure for novel antibiotics.
Despite these promising developments, challenges remain in the clinical translation of 2-Amino-1H-benzimidazole-5-acetic acid-based therapeutics. Issues such as bioavailability, metabolic stability, and toxicity profiles need to be addressed through further optimization and in vivo studies. However, the compound's modular structure and demonstrated bioactivity make it a valuable tool for medicinal chemists and pharmacologists alike.
In conclusion, 2-Amino-1H-benzimidazole-5-acetic acid (CAS: 1804147-68-9) represents a versatile and promising scaffold in drug discovery. Recent studies have elucidated its potential in targeting inflammatory, oncogenic, and microbial pathways, paving the way for future therapeutic innovations. Continued research into its derivatives and mechanisms of action will be crucial for unlocking its full potential in the chemical biology and pharmaceutical industries.
1804147-68-9 (2-Amino-1H-benzimidazole-5-acetic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)